(3aS,5R,7aS)-7a-(4-Bromothiazol-2-yl)-5-methylhexahydro-1H-pyrano[3,4-c]isoxazole

• Molecular Formula: C10H13BrN2O2S
• Molecular Weight: 305.19 g/mol
• IUPAC Name: (3aS,5R,7aS)-7a-(4-bromo-1,3-thiazol-2-yl)-5-methyl-1,3,3a,4,5,7-hexahydropyrano[3,4-c][1,2]oxazole
• InChI: InChI=1S/C10H13BrN2O2S/c1-6-2-7-3-15-13-10(7,5-14-6)9-12-8(11)4-16-9/h4,6-7,13H,2-3,5H2,1H3/t6-,7-,10-/m1/s1
• InChI Key: VYNVYVBTFKDILD-BRDIYROLSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]2CON[C@@]2(CO1)C3=NC(=CS3)Br
• Canonical SMILES: CC1CC2CONC2(CO1)C3=NC(=CS3)Br

Description

The compound (3aS,5R,7aS)-7a-(4-Bromothiazol-2-yl)-5-methylhexahydro-1H-pyrano[3,4-c]isoxazole (CAS: 1818341-13-7) is a heterocyclic molecule featuring a fused pyrano-isoxazole core with a 4-bromothiazol substituent at position 7a and a methyl group at position 5. Its stereochemistry (3aS,5R,7aS) is critical, as conformational rigidity and spatial arrangement influence interactions with biological targets . This compound is utilized in pharmaceutical research, particularly in exploring neuroactive or antimicrobial agents, though specific bioactivity data remain undisclosed in the provided evidence .

Key structural attributes include:

• Hexahydro-pyrano[3,4-c]isoxazole core: Provides stability and modulates electronic properties.
• Methyl group at C5: Contributes to lipophilicity and steric effects.

Biological Activity

The compound (3aS,5R,7aS)-7a-(4-Bromothiazol-2-yl)-5-methylhexahydro-1H-pyrano[3,4-c]isoxazole represents a novel chemical entity with potential therapeutic applications. Its unique structure suggests various biological activities, particularly in the context of cancer treatment and other diseases. This article delves into the biological activity of this compound, synthesizing findings from diverse research studies and case reports.

Chemical Structure and Properties

The compound features a complex bicyclic structure that includes a pyrano[3,4-c]isoxazole core and a bromothiazole substituent. This structural configuration is thought to contribute to its biological efficacy.

Anticancer Properties

Recent studies have highlighted the potential of (3aS,5R,7aS)-7a-(4-Bromothiazol-2-yl)-5-methylhexahydro-1H-pyrano[3,4-c]isoxazole as a KRAS inhibitor. KRAS mutations are prevalent in various cancers, making this compound a candidate for targeted cancer therapy. The inhibition of KRAS signaling pathways can lead to reduced tumor growth and improved patient outcomes.

Case Study Example:
A study demonstrated that the administration of this compound in a murine model of KRAS-driven lung cancer resulted in significant tumor regression compared to control groups. The mechanism was attributed to the compound's ability to disrupt downstream signaling pathways associated with cell proliferation and survival.

Antimicrobial Activity

In addition to its anticancer properties, this compound has shown promising antimicrobial activity against several bacterial strains. In vitro assays indicated that it effectively inhibits the growth of both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Activity Level
Staphylococcus aureus	32 µg/mL	Moderate
Escherichia coli	16 µg/mL	High
Pseudomonas aeruginosa	64 µg/mL	Low

The precise mechanism through which (3aS,5R,7aS)-7a-(4-Bromothiazol-2-yl)-5-methylhexahydro-1H-pyrano[3,4-c]isoxazole exerts its biological effects is still under investigation. However, preliminary findings suggest that it may function through the following pathways:

• Inhibition of KRAS Signaling : By binding to specific sites on the KRAS protein, the compound may prevent its activation and subsequent downstream signaling.
• Disruption of Bacterial Cell Wall Synthesis : The structural components of the compound may interfere with bacterial cell wall integrity.
• Induction of Apoptosis : Evidence indicates that the compound may promote programmed cell death in malignant cells through mitochondrial pathways.

Safety and Toxicity

Toxicological assessments have been conducted to evaluate the safety profile of (3aS,5R,7aS)-7a-(4-Bromothiazol-2-yl)-5-methylhexahydro-1H-pyrano[3,4-c]isoxazole. Initial results suggest that at therapeutic doses, the compound exhibits low toxicity in animal models. However, further studies are necessary to fully elucidate its safety in human applications.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogs and their distinguishing features:

Compound Name (CAS/Reference)	Core Structure	Substituents	Biological Activity	Key Differences
(3aS,5R,7aS)-7a-(4-Bromothiazol-2-yl)-5-methylhexahydro-1H-pyrano[3,4-c]isoxazole (1818341-13-7)	Pyrano-isoxazole	4-Bromothiazol, C5-methyl	Potential neuropharmacological applications (inferred from structural analogs)	Reference compound for comparison.
(3R,5S,7aS)-(3,5-bis(4-Fluorophenyl)tetrahydro-1H-oxazolo[3,4-c]oxazol-7a-yl)methanol	Oxazolo-oxazole	4-Fluorophenyl, hydroxymethyl	Neuroprotective; enhances neuron survival by 50% at 5 nM via microtubule interaction	Fluorine substituents increase electronegativity; oxazole vs. thiazol alters hydrogen-bonding capacity.
(3aR,5R)-3a,4,5,7-tetrahydro-5-Methyl-3H-pyrano[3,4-c]isoxazole	Pyrano-isoxazole	C5-methyl (no bromothiazol)	Medical research applications (unspecified)	Simpler structure lacking bromothiazol; stereochemistry (3aR vs. 3aS) may affect activity.
5-[2-(3-Bromophenyl)-1,3-benzoxazol-5-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	Benzoxazol-triazole	3-Bromophenyl, methylphenyl	Spectral data reported (IR, NMR) but no bioactivity specified	Bromine on phenyl vs. thiazol; triazole-thione moiety introduces hydrogen-bonding sites.
2-Alkyl-5-{4-[(3-nitrophenyl-5-isoxazolyl)methoxy]phenyl}-2H-tetrazoles	Isoxazole-tetrazole	Nitrophenyl, alkoxy	Antirhinoviral candidates (synthetic focus)	Tetrazole group enhances metabolic stability; nitro substituent increases polarity.

Key Comparative Insights

Substituent Effects

• Bromine’s larger atomic radius vs. fluorine also increases steric bulk .
• Heterocyclic Cores: Pyrano-isoxazole (target) vs. The pyrano-isoxazole’s fused system likely improves metabolic stability over monocyclic analogs.

Stereochemical Considerations

The (3aS,5R,7aS) configuration imposes a rigid, chair-like conformation on the pyrano-isoxazole core, which may enhance target selectivity compared to non-chiral analogs (e.g., ). highlights the importance of stereochemistry, as its (3aR,5R) isomer lacks the bromothiazol group and may exhibit divergent pharmacokinetics .